(2-{[2-(2-naphthyloxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid

• IUPAC Name: 2-[2-(2-naphthalen-2-yloxyethylsulfanyl)benzimidazol-1-yl]acetic acid
• InChI: InChI=1S/C21H18N2O3S/c24-20(25)14-23-19-8-4-3-7-18(19)22-21(23)27-12-11-26-17-10-9-15-5-1-2-6-16(15)13-17/h1-10,13H,11-12,14H2,(H,24,25)
• InChI Key: SWMBLIICWJBQBE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)OCCSC3=NC4=CC=CC=C4N3CC(=O)O
• Molecular Formula: C21H18N2O3S
• Molecular Weight: 378.4 g/mol

Description

(2-{[2-(2-naphthyloxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid (NBEA) is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. NBEA is a benzimidazole derivative that has been synthesized through a multi-step process, and its unique chemical structure makes it a promising candidate for various research applications.

Scientific Research Applications

(2-{[2-(2-naphthyloxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid has been shown to have potential applications in various scientific research fields. One of the primary applications of (2-{[2-(2-naphthyloxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid is in the field of cancer research. Studies have shown that (2-{[2-(2-naphthyloxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid has potent anti-cancer properties and can inhibit the growth of various cancer cell lines. (2-{[2-(2-naphthyloxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid has also been shown to induce apoptosis in cancer cells, making it a promising candidate for cancer treatment.

Mechanism of Action

The mechanism of action of (2-{[2-(2-naphthyloxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid is not fully understood, but studies have suggested that it may act through multiple pathways. (2-{[2-(2-naphthyloxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. (2-{[2-(2-naphthyloxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid has also been shown to induce DNA damage and inhibit the activity of topoisomerase II, which is involved in DNA replication and repair.
Biochemical and Physiological Effects:
(2-{[2-(2-naphthyloxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid has been shown to have various biochemical and physiological effects. Studies have shown that (2-{[2-(2-naphthyloxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid can induce cell cycle arrest and apoptosis in cancer cells. (2-{[2-(2-naphthyloxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid has also been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed. In addition, (2-{[2-(2-naphthyloxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid has been shown to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the primary advantages of (2-{[2-(2-naphthyloxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid is its high purity and yield, which makes it suitable for various research applications. (2-{[2-(2-naphthyloxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid also has potent anti-cancer properties, making it a promising candidate for cancer research. However, one of the limitations of (2-{[2-(2-naphthyloxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on (2-{[2-(2-naphthyloxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid. One area of research is the development of (2-{[2-(2-naphthyloxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid-based cancer therapies. Studies have shown that (2-{[2-(2-naphthyloxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid has potent anti-cancer properties and can induce apoptosis in cancer cells. Another area of research is the elucidation of the mechanism of action of (2-{[2-(2-naphthyloxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid. Further studies are needed to fully understand how (2-{[2-(2-naphthyloxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid inhibits the activity of HDACs and induces DNA damage. Finally, future studies could focus on improving the solubility of (2-{[2-(2-naphthyloxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid in water, which would make it easier to work with in certain experiments.
Conclusion:
In conclusion, (2-{[2-(2-naphthyloxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. (2-{[2-(2-naphthyloxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid has been synthesized through a multi-step process and has high purity and yield, making it suitable for various research applications. (2-{[2-(2-naphthyloxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid has potent anti-cancer properties, can induce apoptosis in cancer cells, and has various biochemical and physiological effects. While (2-{[2-(2-naphthyloxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid has some limitations, such as low solubility in water, it is a promising candidate for future research in various scientific fields.

Synthesis Methods

(2-{[2-(2-naphthyloxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid has been synthesized through a multi-step process that involves the reaction of 2-naphthol with 2-chloroethylthioethanol to form 2-(2-naphthyloxy)ethylthio-phenol. This intermediate is then reacted with 1,2-diaminobenzene to form the final product, (2-{[2-(2-naphthyloxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid. The synthesis of (2-{[2-(2-naphthyloxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid has been optimized to yield high purity and yield, making it suitable for various research applications.